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Compound of Interest

Compound Name: Daucoidin A

Cat. No.: B15594981 Get Quote

Molecular Formula: C₁₉H₂₀O₆ Molecular Weight: 344.4 g/mol CAS Number: 103629-87-4

Class: Coumarins

To the esteemed researchers, scientists, and drug development professionals,

This technical guide serves to consolidate the available scientific information on Daucoidin A,

a natural compound belonging to the coumarin class. Despite its defined chemical structure, a

comprehensive review of publicly accessible scientific literature reveals a significant scarcity of

in-depth research on its biological activities, mechanisms of action, and potential therapeutic

applications.

Commercial suppliers list Daucoidin A as a powder with a purity of ≥98%, soluble in solvents

such as Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[1][2] However,

detailed experimental data, including quantitative analyses of its biological effects and the

signaling pathways it may modulate, are not available in the current body of scientific

publications.

The molecular formula C₁₉H₂₀O₆ is shared by other natural compounds, such as Cerasidin, a

type of chalcone, which underscores the importance of specific research on each isomer to

determine its unique biological profile. The phenomenon of isomerism, where compounds

share the same molecular formula but differ in atomic arrangement, can lead to vastly different

pharmacological effects.

Given the absence of specific studies on Daucoidin A, this guide cannot provide the requested

detailed experimental protocols or signaling pathway diagrams. The creation of such specific
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technical documentation requires primary research data that is not currently published.

We encourage the scientific community to undertake foundational research to explore the

bioactivity of Daucoidin A. Such studies would be crucial in elucidating its potential

pharmacological profile and could include:

In vitro screening: To assess its activity against various cell lines (e.g., cancer, inflammatory)

and enzymatic assays to identify potential molecular targets.

Mechanism of action studies: To investigate the signaling pathways affected by Daucoidin A
upon interaction with biological systems.

In vivo studies: To evaluate its efficacy, pharmacokinetics, and safety in animal models.

This document will be updated as new research on Daucoidin A becomes available. We hope

that this guide serves as a call to action for further scientific inquiry into this molecule.

Chemical Properties
Property Value Source

Molecular Formula C₁₉H₂₀O₆ [1]

Molecular Weight 344.4 g/mol [1]

CAS Number 103629-87-4 [1]

Appearance Powder [1][2]

Purity ≥ 98% [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

Storage Desiccate at -20°C [2]

Logical Relationship: The Path Forward for
Daucoidin A Research
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The following diagram outlines a logical progression for initiating and advancing the study of

Daucoidin A, a compound for which there is currently a dearth of biological data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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